(S)-2-(((9H-fluoren-9-yl)methoxy)carbonylamino)-4-tert-butoxy-3,3-dimethyl-4-oxobutanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(S)-2-(((9H-fluoren-9-yl)methoxy)carbonylamino)-4-tert-butoxy-3,3-dimethyl-4-oxobutanoic acid is a useful research compound. Its molecular formula is C25H29NO6 and its molecular weight is 439.508. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Asymmetrically Protected Amino Acids : A study by Mollica et al. (2012) described a synthetic pathway using (acyloxy)alkoxy promoiety as a protecting group. This method was used to prepare asymmetrically protected 2,7-diaminosuberic acid, involving the transformation of (2R,7R)-7-(((9H-fluoren-9-yl)methoxy)carbonylamino)-2-(tert-butoxycarbonylamino)-8-methoxy-8-oxooct-4-enoic acid through reduction steps (Mollica, Feliciani, Stefanucci, Fadeev, & Pinnen, 2012).
Development of Sensitive ELISA for Insecticide Analysis : Zhang et al. (2008) synthesized two fenthion haptens related to this compound, which were used to develop a competitive indirect enzyme-linked immunosorbent assay (ELISA) for determining fenthion residues in agricultural samples, demonstrating its utility in analytical chemistry (Zhang, Sun, Hu, Shen, Yang, Liang, Sun, & Liu, 2008).
Solid-Phase Syntheses of β-Peptides : Šebesta and Seebach (2003) described the preparation of N-Fmoc-protected β2-homoamino acids, a key step in solid-phase syntheses of β-peptides. This process includes the protective-group exchange using (9H-fluoren-9-yl)methoxy]carbonyl (Fmoc) and showcases the compound’s role in peptide synthesis (Šebesta & Seebach, 2003).
Synthesis of Chiral Intermediates : Zhang Xingxian (2012) reported the synthesis of Methyl(3S)-3-(tert-butoxycarbonylamino)-4-oxobutanoate, an important chiral intermediate in the production of sitagliptin, from L-aspartic acid. This synthesis demonstrates the compound's utility in creating chiral intermediates for pharmaceuticals (Zhang Xingxian, 2012).
Synthesis of Complex Cyclodepsipeptides : Pelay-Gimeno, Albericio, and Tulla-Puche (2016) outlined protocols for synthesizing 'head-to-side-chain cyclodepsipeptides', including the synthesis of protected amino acids like (2R,3R,4R)-2-{[(9H-fluoren-9-yl)methoxy]carbonylamino}-3-hydroxy-4,5-dimethylhexanoic acid. This compound is involved in the assembly of depsipeptidic skeletons, illustrating its significance in complex peptide synthesis (Pelay-Gimeno, Albericio, & Tulla-Puche, 2016).
Properties
IUPAC Name |
(2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3,3-dimethyl-4-[(2-methylpropan-2-yl)oxy]-4-oxobutanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H29NO6/c1-24(2,3)32-22(29)25(4,5)20(21(27)28)26-23(30)31-14-19-17-12-8-6-10-15(17)16-11-7-9-13-18(16)19/h6-13,19-20H,14H2,1-5H3,(H,26,30)(H,27,28)/t20-/m1/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJGFHXKITHLQAM-HXUWFJFHSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C(C)(C)C(C(=O)O)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)C(C)(C)[C@@H](C(=O)O)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H29NO6 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.